(2-Azidoethyl)dimethylamine hydrochloride
Overview
Description
(2-Azidoethyl)dimethylamine hydrochloride is a chemical compound with the molecular formula C4H11ClN4 and a molecular weight of 150.61 . It is used in scientific research and finds applications in organic synthesis, drug development, and material science.
Molecular Structure Analysis
The molecular structure of this compound consists of 4 carbon atoms, 11 hydrogen atoms, 1 chlorine atom, and 4 nitrogen atoms .
Physical and Chemical Properties Analysis
Scientific Research Applications
Photochemistry
Researchers have explored the photochemistry of aryl azides, including derivatives related to (2-Azidoethyl)dimethylamine hydrochloride, to understand their behavior and potential applications. For instance, the photochemistry of 4-(dimethylamido)phenyl azide at room temperature in fluid solution was investigated using transient absorption techniques. This study established the intermediacy of certain azide derivatives, providing insights into their reactivity and potential applications in photochemical processes (Shields et al., 1987).
Medicinal Chemistry
In medicinal chemistry, this compound and its derivatives have been explored for the synthesis of potential therapeutic agents. One study described the synthesis of an orally active, water-soluble neurokinin-1 receptor antagonist, highlighting the role of azide-containing compounds in the development of new drugs (Harrison et al., 2001).
Materials Science
In the field of materials science, azide-functionalized compounds, including those related to this compound, have been utilized in the development of hypergolic ionic liquids. These substances exhibit rapid ignition upon contact with an oxidizer, making them of interest for use as propellants in aerospace applications. The study on inorganic or organic azide-containing hypergolic ionic liquids demonstrates the potential of azide derivatives in creating safer and more efficient propellant systems (Joo et al., 2010).
Polymer Science
The azido group's reactivity has also been harnessed in polymer science for the synthesis and functionalization of polymers. For example, a study on the synthesis and 'click' reaction of an azido end-functionalized poly(N-isopropylacrylamide) shows how azide groups can be used to modify polymer properties, affecting their thermoresponsivity and potential applications in smart materials and drug delivery systems (Narumi et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
2-azido-N,N-dimethylethanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N4.ClH/c1-8(2)4-3-6-7-5;/h3-4H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRXMQXUFFLUVQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN=[N+]=[N-].Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
86311-36-6 | |
Record name | Ethanamine, 2-azido-N,N-dimethyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=86311-36-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2-azidoethyl)dimethylamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.